Cas no 155863-02-8 (1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5- OXAZOLYL]PYRIDINIUM BROMIDE)

• Product Name: 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5- OXAZOLYL]PYRIDINIUM BROMIDE
• CAS No: 155863-02-8
• MF: C₂₀H₁₈BrN₃O₂S
• MW: 444.344822406769
• MDL: MFCD08277011
• CID: 890977
• PubChem ID: 10411183
• Update Time: 2025-07-08

1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5- OXAZOLYL]PYRIDINIUM BROMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5- OXAZOLYL]PYRIDINIUM BROMIDE
• 2-(3,4-dihydro-2H-chromen-6-yl)-5-[1-(2-isothiocyanatoethyl)pyridin-1-ium-4-yl]-1,3-oxazole,bromide
• 1-(2-Isothiocyanatoethyl)-4-[2-(3,4-dihydro-2H-1-benzopyranyl-6-yl)-5-oxazolyl]pyridiniuM broMide
• J-009246
• Pyridinium, 4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]-1-(2-isothiocyanatoethyl)-, bromide (1:1)
• 155863-02-8
• DTXSID40439471
• AT25383
• 1-(2-Isothiocyatoethyl)-4-[2-(3,4-dihydro-2H-1-benzopyranyl-6-yl)-5-oxazolyl
• 4-(2-(Chroman-6-yl)oxazol-5-yl)-1-(2-isothiocyanatoethyl)pyridin-1-ium bromide
• 4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-1,3-OXAZOL-5-YL]-1-(2-ISOTHIOCYANATOETHYL)PYRIDIN-1-IUM BROMIDE
• 1-(2-Isothiocyanatoethyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]pyridinium bromide
• 2-(3,4-dihydro-2H-chromen-6-yl)-5-[1-(2-isothiocyanatoethyl)pyridin-1-ium-4-yl]-1,3-oxazole;bromide

• MDL： MFCD08277011
• Inchi： 1S/C20H18N3O2S.BrH/c26-14-21-7-10-23-8-5-15(6-9-23)19-13-22-20(25-19)17-3-4-18-16(12-17)2-1-11-24-18;/h3-6,8-9,12-13H,1-2,7,10-11H2;1H/q+1;/p-1
• InChI Key： DKHIKMKBZZKQPN-UHFFFAOYSA-M
• SMILES： [Br-].S=C=NCC[N+]1C=CC(=CC=1)C1=CN=C(C2C=CC3=C(C=2)CCCO3)O1

Computed Properties

• Exact Mass: 443.03000
• Monoisotopic Mass: 443.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.59000
• LogP: 0.72790

1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5- OXAZOLYL]PYRIDINIUM BROMIDE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5- OXAZOLYL]PYRIDINIUM BROMIDE

Introduction to 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE and Its Applications in Modern Chemical Biology

1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE, with the CAS number 155863-02-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and molecular recognition, making it a subject of extensive research and development.

The molecular structure of 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE is characterized by a pyridinium core substituted with an isothiocyanate group at the 2-position and a benzopyranone moiety linked to an oxazole ring at the 4-position. This unique arrangement imparts distinct chemical reactivity and binding capabilities, which are highly valuable in the design of novel bioactive molecules.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for various therapeutic targets. The compound 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE has been explored as a potential lead compound in this context. Its ability to interact with biological targets through multiple binding sites makes it an attractive candidate for the development of drugs that can modulate complex biological pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both isothiocyanate and pyridinium functional groups provides multiple opportunities for further derivatization, allowing researchers to fine-tune its properties for specific applications. For instance, the isothiocyanate group can undergo nucleophilic addition reactions, while the pyridinium moiety can form salt bridges and hydrogen bonds with biological targets. These features make it an excellent scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the compound's potential in the development of targeted therapies for neurological disorders. The benzopyranone and oxazole rings are known to exhibit bioisosteric properties, which can be exploited to mimic natural biomolecules and enhance binding interactions. Additionally, the pyridinium group can interact with positively charged residues in protein targets, further enhancing its therapeutic potential.

The synthesis of 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE involves a multi-step process that requires precise control over reaction conditions. The introduction of the isothiocyanate group is particularly critical, as it must be handled under inert conditions to prevent unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity.

From a computational chemistry perspective, the molecular dynamics simulations of 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE have provided valuable insights into its interactions with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and selectivity. Such findings are crucial for optimizing its therapeutic potential.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Further studies are needed to evaluate its metabolic stability and excretion pathways to ensure its safety and efficacy.

In conclusion, 1-(2-ISOTHIOCYANATOETHYL)-4-[2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-6-YL)-5-OXAZOLYL]PYRIDINIUM BROMIDE represents a promising lead compound in the field of chemical biology. Its unique structural features and versatile reactivity make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and molecular medicine.